Cas no 1344841-29-7 (4-2-(difluoromethoxy)phenylbut-3-en-2-one)
4-2-(Difluoromethoxy)phenylbut-3-en-2-one is a fluorinated organic compound featuring a phenylbutenone core with a difluoromethoxy substituent. Its unique structure, combining an α,β-unsaturated ketone with a difluoromethoxy group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. The compound’s reactivity allows for further functionalization, enabling the construction of complex molecules. Its well-defined chemical properties ensure consistent performance in synthetic applications, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful in medicinal chemistry for designing bioactive molecules with optimized pharmacokinetic profiles.
1344841-29-7 structure
Product Name:4-2-(difluoromethoxy)phenylbut-3-en-2-one
CAS No:1344841-29-7
MF:C11H10F2O2
MW:212.192710399628
CID:5217725
PubChem ID:64283134
Update Time:2025-06-07
4-2-(difluoromethoxy)phenylbut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-[2-(difluoromethoxy)phenyl]-
- 4-(2-(Difluoromethoxy)phenyl)but-3-en-2-one
- 4-2-(difluoromethoxy)phenylbut-3-en-2-one
- 1344841-29-7
- 4-[2-(Difluoromethoxy)phenyl]but-3-en-2-one
- CS-0274655
- EN300-1930352
-
- Inchi： 1S/C11H10F2O2/c1-8(14)6-7-9-4-2-3-5-10(9)15-11(12)13/h2-7,11H,1H3
- InChI Key： ZAYGDVNCYXHDEJ-UHFFFAOYSA-N
- SMILES： CC(=O)C=CC1=CC=CC=C1OC(F)F
Computed Properties
- Exact Mass: 212.06488588g/mol
- Monoisotopic Mass: 212.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
4-2-(difluoromethoxy)phenylbut-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345325-100mg |
4-(2-(Difluoromethoxy)phenyl)but-3-en-2-one |
1344841-29-7 | 98% | 100mg |
￥3150 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345325-250mg |
4-(2-(Difluoromethoxy)phenyl)but-3-en-2-one |
1344841-29-7 | 98% | 250mg |
￥4550 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345325-1g |
4-(2-(Difluoromethoxy)phenyl)but-3-en-2-one |
1344841-29-7 | 98% | 1g |
￥10500 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345325-5g |
4-(2-(Difluoromethoxy)phenyl)but-3-en-2-one |
1344841-29-7 | 98% | 5g |
￥19088 | 2023-04-15 | |
| Enamine | EN300-1930352-1g |
4-[2-(difluoromethoxy)phenyl]but-3-en-2-one |
1344841-29-7 | 1g |
$414.0 | 2023-09-17 | ||
| Enamine | EN300-1930352-5g |
4-[2-(difluoromethoxy)phenyl]but-3-en-2-one |
1344841-29-7 | 5g |
$1199.0 | 2023-09-17 | ||
| Enamine | EN300-1930352-10g |
4-[2-(difluoromethoxy)phenyl]but-3-en-2-one |
1344841-29-7 | 10g |
$1778.0 | 2023-09-17 | ||
| Enamine | EN300-1930352-0.05g |
4-[2-(difluoromethoxy)phenyl]but-3-en-2-one |
1344841-29-7 | 0.05g |
$348.0 | 2023-09-17 | ||
| Enamine | EN300-1930352-0.1g |
4-[2-(difluoromethoxy)phenyl]but-3-en-2-one |
1344841-29-7 | 0.1g |
$364.0 | 2023-09-17 | ||
| Enamine | EN300-1930352-0.25g |
4-[2-(difluoromethoxy)phenyl]but-3-en-2-one |
1344841-29-7 | 0.25g |
$381.0 | 2023-09-17 |
4-2-(difluoromethoxy)phenylbut-3-en-2-one Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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